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Compound of Interest

Compound Name: TCS 359

cat. No.: B1684614

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe handling and
disposal of TCS 359, a potent FLT3 inhibitor. Adherence to these guidelines is crucial to
mitigate risks and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle TCS 359 with appropriate
caution. The compound is classified with the following hazards:

e Causes skin irritation (H315)[1]

o Causes serious eye irritation (H319)[1]

e May cause respiratory irritation (H335)[1]

Personal Protective Equipment (PPE): Always wear the following PPE when handling TCS 359:
» Protective gloves

» Protective clothing

o Eye protection/face protection[1]

Ensure work is conducted in a well-ventilated area, preferably outdoors or in a fume hood, to
avoid inhalation of dust or fumes.[1]
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Quantitative Data Summary

Property Value Reference
Molecular Weight 360.43 [2][3]
Formula C18H20N204Ss [2][3]
Purity >98% (HPLC) [2][3]
CAS Number 301305-73-7 [1][2]
Storage Temperature 4°C or<-10°C [2][3]

Step-by-Step Disposal Protocol

The disposal of TCS 359 must be carried out in accordance with local, state, and federal
regulations.[1] The following protocol provides a general framework for its proper disposal.

1. Waste ldentification and Segregation:

« |dentify all materials contaminated with TCS 359, including unused product, empty
containers, and disposable labware (e.g., pipette tips, gloves).

e Segregate this waste into a clearly labeled, dedicated hazardous waste container. The
container should be kept tightly closed and stored in a well-ventilated, locked-up area.[1]

2. Spill Management: In the event of a spill, follow these procedures immediately:
o Evacuate personnel from the immediate area.[1]
e Ensure adequate ventilation.[1]

o Wear full personal protective equipment, including a self-contained breathing apparatus if
necessary.[1]

e Prevent the spill from entering drains or water courses.[1]

» For liquid spills, absorb the material with a non-combustible absorbent material (e.g.,
diatomite, universal binders).[1]
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o For solid spills, carefully sweep or scoop the material to avoid creating dust.
» Decontaminate the spill area and equipment by scrubbing with alcohol.[1]

o Collect all contaminated materials and place them in the designated hazardous waste
container for disposal.[1]

3. Container Disposal:

o Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be
collected and treated as hazardous waste.

» Dispose of the cleaned container in accordance with institutional and regulatory guidelines.
4. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste container through a licensed
and certified hazardous waste disposal company.

e Ensure all required documentation for hazardous waste disposal is completed and
maintained.

Experimental Workflow for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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